Cas no 37772-32-0 (Cholest-9(11)-en-3-ol,(3a,5a)- (9CI))

• Product Name: Cholest-9(11)-en-3-ol,(3a,5a)- (9CI)
• CAS No: 37772-32-0
• MF: C₂₇H₄₆O
• MW: 386.653548717499
• CID: 305536
• PubChem ID: 193751
• Update Time: 2025-04-19

Cholest-9(11)-en-3-ol,(3a,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholest-9(11)-en-3-ol,(3a,5a)- (9CI)
• Cholest-9(11)-en-3-ol, (3alpha,5alpha)-
• 3-Hydroxycholest-9(11)-ene
• cholest-9(11)-en-3-ol
• (3R,5S,8S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• DTXSID10958821
• 3alpha-Hydroxycholest-9(11)-ene
• 37772-32-0

• Inchi： 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h14,18-24,28H,6-13,15-17H2,1-5H3/t19-,20+,21-,22+,23-,24+,26+,27-/m1/s1
• InChI Key： CNGURAIWUJEFTA-YMJYQEKXSA-N
• SMILES： O[C@@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1C2=CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 386.35508
• Monoisotopic Mass: 386.355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 8.4

Experimental Properties

• Density: 0.98
• Boiling Point: 479.4°Cat760mmHg
• Flash Point: 208.9°C
• Refractive Index: 1.525
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives